5-Fluoro-3-((methoxymethoxy)methyl)-2-methylpyridine

• Molecular Formula: C9H12FNO2
• Molecular Weight: 185.20 g/mol
• IUPAC Name: 5-fluoro-3-(methoxymethoxymethyl)-2-methylpyridine
• InChI: InChI=1S/C9H12FNO2/c1-7-8(5-13-6-12-2)3-9(10)4-11-7/h3-4H,5-6H2,1-2H3
• InChI Key: JDJVNFJBXFWNAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)F)COCOC

Description

5-Fluoro-3-((methoxymethoxy)methyl)-2-methylpyridine is a useful research compound. Its molecular formula is C9H12FNO2 and its molecular weight is 185.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 0.10 g of 2-chloro-5-fluoro-3-((methoxymethoxy)methyl)pyridine in 3 mL of dioxane, 0.20 g of potassium carbonate, 68 μL of trimethylboroxin and 56 mg of tetrakis(triphenylphosphine)palladium(0) were added, and the mixture was heated under reflux while stirring for 2 hours under a nitrogen atmosphere. Thereto were added 0.20 g of potassium carbonate, 68 μL of trimethylboroxin and 56 mg of tetrakis(triphenylphosphine)palladium(0), and the mixture was heated under reflux while stirring for 2 hours under a nitrogen atmosphere. Thereto were added 0.20 g of potassium carbonate, 68 μL of trimethylboroxin and 56 mg of tetrakis(triphenylphosphine)palladium(0), and the mixture was heated under reflux while stirring for 1 hour under a nitrogen atmosphere. The insoluble substance was filtered off, and the solvent was distilled off under reduced pressure. The resultant residue was purified by silica gel column chromatography using an eluent of chloroform:methanol=100:1 to obtain 93 mg of a colorless oily substance. The substance was purified by basic silica gel column chromatography using an eluent of chloroform to obtain 64 mg of 5-fluoro-3-((methoxymethoxy)methyl)-2-methylpyridine as a colorless oily substance.